2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-1-(2-methyl-1H-indol-3-yl)ethanone

• IUPAC Name: 1-(2-methyl-1H-indol-3-yl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)ethanone
• InChI: InChI=1S/C17H14N4OS/c1-11-16(12-6-2-3-7-13(12)18-11)14(22)10-23-17-20-19-15-8-4-5-9-21(15)17/h2-9,18H,10H2,1H3
• InChI Key: GILCVPDMNKKPFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)CSC3=NN=C4N3C=CC=C4
• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol

Description

2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-1-(2-methyl-1H-indol-3-yl)ethanone is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TAK-659 and is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase).

Scientific Research Applications

• Heterocyclic Synthesis and Biological Exploration :

  • The compound is used in the synthesis of various heterocyclic systems like thiophene, oxazole, triazole, pyrimidine, pyridine, quinolone, coumarin, imidazopyrimidine, pyridoimidazole, and triazolo[1,5-a] pyridine. These systems are explored for their biological and medicinal potential (Salem et al., 2021).

• Antibacterial and Antifungal Properties :

  • Some derivatives of this compound have shown moderate effects against bacterial and fungal species. This indicates its potential use in developing new antimicrobial agents (Abdel‐Aziz et al., 2008).

• Metal-Free Synthesis of Biologically Important Structures :

  • The compound is used in the metal-free synthesis of 1,2,4-triazolo[1,5-a]pyridines, a biologically important structure. This method features short reaction time and high yields, which is beneficial for efficient pharmaceutical synthesis (Zheng et al., 2014).

• Synthesis of Nitrogen Bridge-head Triazolopyridines :

  • The compound facilitates the preparation of new triazolo[1,5-a]pyridines, pyrido[1,2-b][1,2,4]triazines, and pyrido[1,2-b][1,2,4]triazepines. These compounds have applications in developing novel chemical structures with potential medicinal uses (Abdel-Megid et al., 2013).

• Applications in Purine Biochemical Reactions :

  • Derivatives of this compound, such as pyrazolo[1,5-a]pyrimidines, are analogues of purine and are used as antimetabolites in purine biochemical reactions. This indicates its potential application in developing treatments for diseases related to purine metabolism (Abdelriheem et al., 2017).

• Synthesis of Novel Pyrazoline and Pyrazole Derivatives :

  • The compound is involved in the synthesis of new pyrazoline and pyrazole derivatives, which are tested for antibacterial and antifungal activities, showing its relevance in discovering new antimicrobial agents (Hassan, 2013).